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Compound of Interest |

Compound Name: Endosulfan alcohol

CAS No.: 2157-19-9

Cat. No.: B164962
Abstract

Endosulfan alcohol (1,4,5,6,7,7-hexachloro-5-norbornene-2,3-dimethanol), a primary
metabolite of the organochlorine pesticide Endosulfan, serves as a critical biomarker for
environmental degradation and toxicological monitoring.[1] Accurate quantification relies
entirely on the integrity of the calibration standard. This guide provides a high-precision
protocol for the gravimetric preparation of Endosulfan Alcohol standards, addressing specific
solubility challenges, solvent expansion coefficients, and stability requirements necessary for
compliance with EPA Method 8081B and international toxicological standards.

Chemical Profile & Properties

Understanding the physicochemical limitations of the analyte is the first step in reducing
experimental error. Unlike its parent compounds (

- and

-endosulfan), the alcohol metabolite possesses hydroxyl groups that increase polarity, altering
its solubility profile and interaction with glass surfaces.
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Property Specification
Common Name Endosulfan Alcohol (Endosulfan Diol)
CAS Number 2157-19-9
1,4,5,6,7,7-hexachloro-5-norbornene-2,3-
IUPAC Name )
dimethanol
C
H
Molecular Formula
Cl
0]
Molecular Weight 360.88 g/mol
Physical State Crystalline Solid (White to Tan)
N High: Acetone, Ethyl Acetate,
Solubility
MethanolModerate/Low: Hexane, Isooctane
Storage -20°C (Freezer), Protected from light

Safety & Handling (Critical)

Hazard: Endosulfan alcohol is an organochlorine compound and a toxic metabolite. It acts as
a GABA-gated chloride channel antagonist.[2]

o PPE: Nitrile gloves (double-gloving recommended), lab coat, and safety goggles.
o Containment: All weighing and dissolution steps must occur within a certified fume hood.

o Waste: Segregate as halogenated organic waste.

Protocol: Primary Stock Solution Preparation

Objective: Create a certified stock solution at 1,000 pg/mL (1 mg/mL).
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The "Solubility Trap"

Expert Insight: Many protocols erroneously suggest dissolving organochlorines directly in
hexane. However, Endosulfan Alcohol has higher polarity due to its two hydroxyl groups.
Dissolving directly in non-polar solvents (hexane/isooctane) often leads to micro-precipitation or
incomplete dissolution, causing "invisible" concentration errors.

o Correct Approach: Use Acetone or Methanol for the primary stock to ensure 100% solvation,
then dilute into the final solvent.

Materials

» Analytical Balance (readability 0.01 mg).
¢ Class A Volumetric Flask (10 mL).
e Solvent: Acetone (Pesticide Residue Grade).[2][3]

» Neat Standard: Endosulfan Alcohol (>98% purity).

Step-by-Step Procedure

o Equilibration: Allow the neat standard vial to reach room temperature (20-25°C) before
opening to prevent condensation of atmospheric moisture inside the vial.

» Weighing:
o Place the 10 mL volumetric flask on the balance and tare.
o Accurately weigh 10.00 mg + 0.1 mg of Endosulfan Alcohol directly into the flask.
o Record the exact mass for the final concentration calculation.
 Dissolution:
o Add approximately 5 mL of Acetone.

o Swirl gently. If solids persist, sonicate for 2 minutes. The hydroxyl groups facilitate rapid
dissolution in this polar aprotic solvent.
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e Dilution to Volume:
o Allow the solution to return to room temperature if sonication generated heat.
o Dilute to the mark with Acetone.[4] Cap and invert 10 times.

 Verification: Inspect for "schlieren” lines (indicating incomplete mixing) or particulates.

Protocol: Working Standard Preparation (Serial
Dilution)

Objective: Create a calibration curve range (e.g., 20 ng/mL to 500 ng/mL) in a solvent suitable
for GC-ECD/MS injection (typically Isooctane or Hexane).

The "Solvent Expansion" Factor

Expert Insight: Volatile solvents like Hexane have high coefficients of thermal expansion. A 5°C
temperature shift can alter volume by >0.5%.

e Best Practice: Use Isooctane (2,2,4-Trimethylpentane) for working standards.[5] It is less
volatile than hexane, offering better stability for autosampler trays while maintaining excellent
GC characteristics.

Workflow Diagram

The following diagram illustrates the dilution pathway from solid neat standard to instrument-
ready vials.
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Figure 1: Serial dilution workflow ensuring solvent compatibility and concentration accuracy.
Step-by-Step Dilution
e Intermediate Stock (10 pg/mL):
o Transfer 100 pL of Primary Stock (Acetone) into a 10 mL Class A flask.
o Dilute to volume with Isooctane.

o Note: The small amount of Acetone (1%) will not interfere with GC-ECD analysis but
ensures the alcohol remains in solution during the transition to the non-polar solvent.

e Working Standards:

o Prepare calibration levels using the Intermediate Stock and Isooctane.

Target Conc.[6][7][8] Volume of Intermediate (10 .
Final Volume (Isooctane)

(ng/mL) pg/mL)

500 500 pL 10 mL

200 200 pL 10 mL

100 100 pL 10 mL

50 50 pL 10 mL

20 20 pL 10 mL

Storage and Stability

Endosulfan alcohol is relatively stable compared to its parent ester, but it is susceptible to
photo-oxidation and evaporation.

e Primary Stock (Acetone): Stable for 6 months at -20°C. Store in amber glass with PTFE-lined
caps. Mark the meniscus level to monitor for solvent evaporation.
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» Working Standards (Isooctane): Stable for 1 month at 4°C.

e QC Check: Before using stored standards, analyze a fresh "check standard" against the
stored batch. If the response differs by >15%, prepare fresh standards.

Analytical Verification (GC-ECD)

To validate the standard preparation, analyze using conditions compliant with EPA Method
8081B.[6]

o Column: Fused silica capillary, chemically bonded with 35% phenyl methylpolysiloxane (e.g.,
DB-35ms or equivalent).

o Carrier Gas: Helium or Hydrogen.
o Detector: Electron Capture Detector (ECD).[6][7][9]

o Derivatization Note: While Endosulfan Alcohol can be analyzed directly, peak tailing may
occur due to the hydroxyl groups interacting with active sites in the liner. If tailing exceeds
1.5 (asymmetry factor), consider silylation using MSTFA (N-Methyl-N-
(trimethylsilyltrifluoroacetamide) to form the trimethylsilyl ether derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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